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Compound of Interest

Compound Name: Velmupressin acetate

Cat. No.: B612725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and pharmacological properties of velmupressin acetate. The information is intended for

researchers, scientists, and professionals involved in drug development and related fields.

Core Compound Details
Velmupressin acetate is a potent and selective peptidic vasopressin V2 receptor (V2R)

agonist.[1][2][3] Its systematic name is c(Bua-Cpa-Thi-Val-Asn-Cys)-Pro-d-Arg-NEt2 acetate.
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Velmupressin Acetate Structure

Bua: 4-Mercaptobutyric acid Cpa: 4-Chlorophenylalanine Thi: 2-Thienylalanine Val: Valine Asn: Asparagine Cys: Cysteine Pro: Proline d-Arg: D-Arginine NEt2: Diethylamide Acetate Salt

Start: Rink Amide Resin

Resin Swelling
(DMF)

Couple Fmoc-d-Arg(Pbf)-OH

Fmoc Deprotection
(20% Piperidine/DMF)

Sequential Coupling of
Fmoc-Pro-OH,

Fmoc-Cys(Trt)-OH,
Fmoc-Asn(Trt)-OH,

Fmoc-Val-OH,
Fmoc-Thi-OH,
Fmoc-Cpa-OH

Couple 4-Bromobutyric Acid

Selective Cys(Trt) Deprotection

On-Resin Cyclization
(Thioether Formation)

Cleavage and Deprotection
(TFA Cocktail)

RP-HPLC Purification

Acetate Salt Formation

End: Velmupressin Acetate
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Start: Prepare Reagents

Incubate:
- Cell Membranes (V1a, V1b, or V2)

- Radioligand ([3H]-AVP)
- Velmupressin (various concentrations)

Rapid Filtration
(Separate bound/free radioligand)

Scintillation Counting
(Quantify bound radioactivity)

Data Analysis:
- Determine IC50

- Calculate Ki (Cheng-Prusoff)

End: Binding Affinity (Ki)

 

Start: Seed V2R-expressing cells

Stimulate with Velmupressin
(various concentrations)

Cell Lysis and Addition of
HTRF Reagents

Incubation
(Competitive Binding)

HTRF Plate Reading

Data Analysis:
- Calculate cAMP concentration

- Determine EC50

End: Functional Potency (EC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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